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Compound of Interest

Compound Name: Angulatin G

Cat. No.: B12395577

Disclaimer: Publicly available scientific literature contains limited and sometimes conflicting
nomenclature for Angulatin compounds. Angulatin G is also referred to as Celangulatin E in
some sources. This guide synthesizes the available data for this specific molecule.

Introduction

Angulatin G (Celangulatin E) is a naturally occurring sesquiterpene polyol ester, a class of
complex organic molecules known for their diverse biological activities. It is classified as a [3-
dihydroagarofuran sesquiterpene, characterized by a specific tricyclic core structure. Angulatin
G is isolated from the root bark of Celastrus angulatus, a plant species that has been a source
of numerous bioactive compounds with insecticidal and antitumor properties.[1] This technical
guide provides a comprehensive overview of the known physical and chemical properties,
experimental protocols for its isolation and evaluation, and its biological activities, tailored for
researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

The physicochemical properties of Angulatin G and the related, more extensively studied
Angulatin A and Angulatin K are summarized below for comparative purposes. These
compounds share the same core skeleton but differ in their ester functional groups, which
significantly influences their properties and biological activities.
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Angulatin G . .
Property . Angulatin A Angulatin K
(Celangulatin E)
Molecular Formula C39H50015 C34H46013 C37H42014
Molecular Weight 758.8 g/mol 662.729 g/mol [2] 710.72 g/mol [3]
Solid (Typical for this Solid at room )
Appearance Solid
class) temperature[2]
Solubility Data not available Soluble in DMSOJ2] Data not available
Melting Point Data not available Data not available Data not available
- Celastrus angulatus Celastrus angulatus
Initial Source Celastrus angulatus|[2]

Maxim.[1]

Maxim.[3]

Experimental Protocols
Isolation and Purification of Angulatins

The isolation of Angulatin G and related compounds from the root bark of Celastrus angulatus

typically involves a multi-step extraction and chromatographic process.

Methodology:

o Extraction: The air-dried and powdered root bark of Celastrus angulatus is extracted

exhaustively with a polar solvent, typically methanol (MeOH), at room temperature. The

resulting crude extract is then concentrated under reduced pressure.

o Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with solvents of increasing polarity, such as petroleum ether, chloroform (CHCIs), and ethyl

acetate (EtOAc), to separate compounds based on their polarity.

o Chromatographic Separation: The fraction containing the compounds of interest (typically the

CHCIs or EtOAc fraction) is subjected to repeated column chromatography.

o Silica Gel Chromatography: The extract is first separated on a silica gel column using a

gradient elution system, often a mixture of hexane and acetone or chloroform and
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methanol, with increasing polarity. Fractions are collected and monitored by thin-layer
chromatography (TLC).

o Preparative HPLC: Fractions containing the target compounds are further purified using
preparative high-performance liquid chromatography (HPLC) on a reversed-phase column
(e.g., C18) with a suitable mobile phase, such as a methanol-water or acetonitrile-water
gradient.

» Final Purification: Final purification to yield pure Angulatin G is often achieved through
recrystallization from a suitable solvent system.

Structural Elucidation

The chemical structure of Angulatin G was determined through comprehensive spectroscopic
analysis.

Techniques Used:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine
the exact molecular weight and elemental composition, allowing for the deduction of the
molecular formula.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: Extensive 1D (*H and 3C) and 2D
(COSY, HMQC, HMBC) NMR experiments are conducted to elucidate the complex chemical
structure, including the connectivity of atoms and the stereochemistry of the molecule.[4]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional
groups, such as hydroxyl (-OH) and ester carbonyl (C=0) groups.[4]

Insecticidal Activity Bioassay

The insecticidal properties of Angulatin G were evaluated against the armyworm, Mythimna
separata.

Protocol:

o Test Compound Preparation: Angulatin G is dissolved in a suitable solvent (e.g., acetone) to
prepare a stock solution, which is then diluted to various concentrations.
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o Leaf-Disc Method: Fresh leaves of a suitable host plant (e.g., corn) are cut into discs of a
specific diameter. These discs are then uniformly coated with the test solutions at different
concentrations. Control discs are treated with the solvent only.

» Insect Exposure: Pre-starved third-instar larvae of Mythimna separata are introduced to the
treated leaf discs in a petri dish.

o Mortality Assessment: The number of dead larvae is recorded at specific time intervals (e.g.,
24, 48, 72 hours) after exposure.

o Data Analysis: The lethal dose 50 (LDso), which is the dose required to kill 50% of the test
population, is calculated using statistical methods like Probit analysis.

Biological Activity

The primary reported biological activity of Angulatin G is its insecticidal effect. Specifically, it
has been shown to have stomach toxicity against the agricultural pest Mythimna separata.

« Insecticidal Activity: Angulatin G exhibited an LDso value of 1656.4 ug/mL against Mythimna
separata.[1] While this demonstrates biological activity, it is considered moderate compared
to other related compounds isolated from the same plant source.

The precise mechanism of action for the insecticidal activity of Angulatin G has not been fully
elucidated. However, it is hypothesized that, like other sesquiterpene polyol esters from
Celastrus angulatus, it may act as a feeding deterrent or disrupt the digestive system of the
insect larvae.[5]

At present, there is no significant data available in the public domain regarding other biological
activities, such as antitumor or anti-inflammatory effects, specifically for Angulatin G. Further
research is required to explore the full therapeutic potential of this molecule.

Visualizations

The following diagram illustrates a typical workflow for the isolation and biological screening of
Angulatin G from its natural source.
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Caption: Workflow for Isolation and Bioactivity Screening of Angulatin G.
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Conclusion

Angulatin G is a complex sesquiterpene polyol ester derived from Celastrus angulatus. While
its physical and chemical properties are not as extensively documented as some of its
analogues, it has demonstrated moderate insecticidal activity. The established protocols for its
isolation and structural elucidation provide a solid foundation for further research. Future
studies are warranted to fully characterize this molecule, elucidate its mechanism of action, and
explore its potential for other biological activities, which could lead to new applications in
agriculture or medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Angulatin A ((-)-Angulatin A; Celangulin V) | Terpenoids | 139979-81-0 | Invivochem
[invivochem.com]

3. medchemexpress.com [medchemexpress.com]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to Angulatin G: Physical,
Chemical, and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395577#angulatin-g-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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